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Compound of Interest

Compound Name: 2-Acetyl-7-methoxybenzofuran

Cat. No.: B046750 Get Quote

Introduction: Unveiling the Potential of a Versatile
Heterocycle
2-Acetyl-7-methoxybenzofuran is a substituted benzofuran, a class of heterocyclic

compounds prevalent in numerous biologically active molecules and natural products.[1][2]

While its primary utility to date has been as a synthetic intermediate in medicinal chemistry, its

inherent structural and electronic properties suggest significant, yet largely unexplored,

potential within materials science.[3][4] The rigid, planar benzofuran core, combined with a

reactive acetyl group and an electron-donating methoxy group, makes this molecule a

compelling building block for a new generation of functional organic materials.

This guide moves beyond the established role of 2-Acetyl-7-methoxybenzofuran to explore

its prospective applications in organic electronics and polymer science. We provide a

foundational synthesis protocol and then extrapolate its utility into advanced applications,

offering detailed experimental frameworks grounded in established chemical principles. The

causality behind each protocol is explained to empower researchers to adapt and innovate

upon these concepts.

Physicochemical Properties of 2-Acetyl-7-
methoxybenzofuran
A clear understanding of the starting material's properties is critical for its successful

application. The key characteristics are summarized below.
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Property Value Source

CAS Number 43071-52-9 [5][6][7]

Molecular Formula C₁₁H₁₀O₃ [5][7]

Molecular Weight 190.20 g/mol [5][7]

Appearance
White to Amber crystalline

powder
[5][6]

Purity >98.0% (GC) [5][6]

Melting Point 92.0 to 95.0 °C [6]

Synonyms

2-Acetyl-7-

methoxycoumarone, 1-(7-

Methoxy-1-benzofuran-2-

yl)ethanone

[6][7]

Part I: Foundational Synthesis and Characterization
Before its potential in materials science can be realized, a reliable and scalable synthesis of 2-
Acetyl-7-methoxybenzofuran is necessary. While numerous methods exist for creating

benzofuran scaffolds, a common and versatile approach involves the coupling of a phenol with

an alkyne followed by intramolecular cyclization.[8][9]

Protocol 1: Palladium/Copper-Catalyzed Synthesis of 2-
Acetyl-7-methoxybenzofuran
This protocol adapts the principles of Sonogashira coupling and subsequent cyclization to

provide a robust pathway to the target molecule.[8] The choice of a palladium and copper co-

catalyst system is based on its high efficiency and functional group tolerance for coupling sp-

hybridized carbons (from the alkyne) with sp²-hybridized carbons (from the aryl iodide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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